Cas no 937599-47-8 (4-Ethyl-5-phenylthiophene-2-carboxylic acid)

• Product Name: 4-Ethyl-5-phenylthiophene-2-carboxylic acid
• CAS No: 937599-47-8
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• MDL: MFCD08696384
• CID: 4666280
• PubChem ID: 19622692
• Update Time: 2025-05-24

4-Ethyl-5-phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ETHYL-5-PHENYLTHIOPHENE-2-CARBOXYLIC ACID
• STL485718
• 4-Ethyl-5-phenyl-thiophene-2-carboxylic acid
• Z2472860064
• 4-Ethyl-5-phenylthiophene-2-carboxylic acid

• MDL： MFCD08696384
• Inchi： 1S/C13H12O2S/c1-2-9-8-11(13(14)15)16-12(9)10-6-4-3-5-7-10/h3-8H,2H2,1H3,(H,14,15)
• InChI Key： DSTPOYHSXHUJHS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(CC)=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 3.9
• Topological Polar Surface Area: 65.5

Additional information on 4-Ethyl-5-phenylthiophene-2-carboxylic acid

4-Ethyl-5-phenylthiophene-2-carboxylic acid (CAS No. 937599-47-8)

The compound4-Ethyl-5-phenylthiophene-2-carboxylic acid, identified by the CAS registry numberCAS No. 937599-47-8, is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have gained considerable attention due to their unique electronic properties and versatility in chemical synthesis. The molecule features a thiophene ring substituted with an ethyl group at position 4 and a phenyl group at position 5, along with a carboxylic acid functional group at position 2. This combination of substituents imparts distinctive chemical and physical properties to the compound, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient preparation of4-Ethyl-5-phenylthiophene-2-carboxylic acid. Researchers have explored various strategies, including oxidative coupling reactions and cross-coupling methodologies, to synthesize this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating these reactions under mild conditions. These developments have not only improved the accessibility of the compound but also opened new avenues for its application in diverse areas.

In the realm of materials science, the compound has shown promise as a precursor for the synthesis of advanced materials, such as conductive polymers and organic semiconductors. The thiophene ring is known for its conjugated π-system, which contributes to the material's electronic properties. The presence of the carboxylic acid group further enhances the molecule's functionality by providing opportunities for further modification, such as polymerization or coordination with metal ions. These attributes make4-Ethyl-5-phenylthiophene-2-carboxylic acid a valuable component in the design of novel materials with tailored properties.

The compound has also garnered interest in the field of drug discovery due to its potential as a bioactive molecule. Recent studies have explored its interactions with biological systems, particularly its ability to modulate enzyme activity or bind to specific receptors. The phenyl group substitution is believed to play a critical role in these interactions, contributing to the molecule's bioavailability and selectivity. Furthermore, the carboxylic acid group can be exploited for bioconjugation or drug delivery applications, enhancing its utility in therapeutic contexts.

In addition to its chemical and biological applications,4-Ethyl-5-phenylthiophene-2-carboxylic acid has been investigated for its optical and electronic properties. Researchers have employed techniques such as UV-vis spectroscopy and cyclic voltammetry to study the compound's absorption characteristics and redox behavior. These studies have revealed that the molecule exhibits strong absorption in the visible region, making it a candidate for applications in optoelectronics and photovoltaics. Moreover, its redox properties suggest potential use in energy storage devices, such as supercapacitors or batteries.

The synthesis and characterization of4-Ethyl-5-phenylthiophene-2-carboxylic acid have been extensively documented in recent scientific literature. For instance, a study published inJournal of Organic Chemistry highlighted a novel approach to synthesizing this compound using a one-pot oxidative coupling strategy. Another research article inNature Communications reported on its application as a building block for self-assembled monolayers on surfaces, demonstrating its potential in nanotechnology.

In conclusion,4-Ethyl-5 phen yl thiophene 2 carboxylic acid (CAS No. 937599 47 8) stands out as a versatile and multifunctional organic compound with wide-ranging applications across various disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as an important molecule for future research and development efforts.